N,N-dimethyl-3-(8-methylimidazo[1,2-a]pyridin-2-yl)benzenesulfonamide

• IUPAC Name: N,N-dimethyl-3-(8-methylimidazo[1,2-a]pyridin-2-yl)benzenesulfonamide
• InChI: InChI=1S/C16H17N3O2S/c1-12-6-5-9-19-11-15(17-16(12)19)13-7-4-8-14(10-13)22(20,21)18(2)3/h4-11H,1-3H3
• InChI Key: ONEWPVAQYOBXSS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=C2)C3=CC(=CC=C3)S(=O)(=O)N(C)C
• Molecular Formula: C16H17N3O2S
• Molecular Weight: 315.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N,N-dimethyl-3-(8-methylimidazo[1,2-a]pyridin-2-yl)benzenesulfonamide involves multiple steps, typically starting from basic building blocks and utilizing various chemical reactions to achieve the final product. For example, compounds structurally similar to the target molecule have been synthesized using condensation reactions, where different chemical groups are combined to form the desired structure (Geiger & Destefano, 2014).

Molecular Structure Analysis

The molecular structure of compounds in this category is characterized by X-ray crystallography and other structural determination methods. The arrangement of atoms within the molecule and their spatial orientation significantly impact the compound's chemical behavior and interactions. For instance, the detailed molecular structure including bond lengths and angles can be determined to understand the compound's three-dimensional conformation and its potential biological interactions (Al-Hourani et al., 2016).

Chemical Reactions and Properties

These compounds can undergo various chemical reactions, reflecting their chemical properties. The functional groups present in the molecule, such as sulfonamide or imidazole rings, dictate the types of chemical reactions the compound can participate in, such as nucleophilic substitution or condensation reactions. The chemical properties are crucial for understanding how these compounds interact with other substances and how they can be modified or utilized in different chemical contexts (Jacobs et al., 2013).

Physical Properties Analysis

The physical properties of such compounds, including melting and boiling points, solubility, and crystal structure, are essential for their practical application and handling. These properties can influence the compound's stability, storage conditions, and suitability for use in various environments or applications (Mohamed-Ezzat et al., 2023).

Chemical Properties Analysis

Chemical properties, such as acidity or basicity (pKa), reactivity, and stability under different conditions, are pivotal in determining the compound's behavior in chemical reactions and its compatibility with different substances or environments. Understanding these properties helps in predicting how the compound interacts at the molecular level and its potential uses in various chemical processes (Ijuomah et al., 2022).

Mechanism of Action

Target of Action

The primary target of N,N-dimethyl-3-(8-methylimidazo[1,2-a]pyridin-2-yl)benzenesulfonamide is the Sterol 14-alpha demethylase (CYP51) protein . This protein plays a crucial role in the biosynthesis of sterols, which are vital components of eukaryotic cell membranes.

Mode of Action

The compound interacts with its target, the CYP51 protein, by binding to its active site . This interaction inhibits the normal function of the protein, leading to disruption in the biosynthesis of sterols. The exact nature of this interaction and the resulting changes at the molecular level are still under investigation.

Biochemical Pathways

The inhibition of the CYP51 protein affects the sterol biosynthesis pathway . This pathway is responsible for the production of essential sterols for cell membrane structure and function. Disruption of this pathway can lead to cell death, particularly in organisms that rely heavily on sterols, such as fungi.

Result of Action

The molecular and cellular effects of this compound’s action primarily involve the disruption of sterol biosynthesis . This disruption can lead to cell death, providing a potential mechanism for the compound’s antifungal effects.

Future Directions

The future directions for research on imidazo[1,2-a]pyridines likely involve the development of more efficient synthesis methods, particularly considering today’s environmental concerns combined with economic aspects. Additionally, further exploration of the bioactivity of these compounds could lead to the development of new therapeutic agents.